3-acetamido-N-cyclopentyl-N-methylbenzamide

• IUPAC Name: 3-acetamido-N-cyclopentyl-N-methylbenzamide
• InChI: InChI=1S/C15H20N2O2/c1-11(18)16-13-7-5-6-12(10-13)15(19)17(2)14-8-3-4-9-14/h5-7,10,14H,3-4,8-9H2,1-2H3,(H,16,18)
• InChI Key: RRYCHXNVBUCFCG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)N(C)C2CCCC2
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

3-acetamido-N-cyclopentyl-N-methylbenzamide, also known as CYM-5442, is a small molecule inhibitor that is used in scientific research to study the role of certain proteins in various biological processes. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-acetamido-N-cyclopentyl-N-methylbenzamide involves the inhibition of PKC enzymes. This compound binds to the catalytic domain of PKC and prevents its activation by phosphorylation. This results in the inhibition of downstream signaling pathways that are regulated by PKC, leading to the observed biological effects.
Biochemical and Physiological Effects:
3-acetamido-N-cyclopentyl-N-methylbenzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models of disease. This compound has also been found to have cardiovascular effects, including the ability to reduce blood pressure and improve myocardial function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-acetamido-N-cyclopentyl-N-methylbenzamide in lab experiments is its potency as a PKC inhibitor. This allows for the study of PKC-dependent signaling pathways with high specificity. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-acetamido-N-cyclopentyl-N-methylbenzamide. One area of interest is the development of more potent and selective inhibitors of PKC enzymes. Another area of research is the identification of downstream targets of PKC that are involved in specific biological processes. Additionally, the use of 3-acetamido-N-cyclopentyl-N-methylbenzamide in combination with other drugs or therapies may provide new insights into the treatment of various diseases.

Synthesis Methods

The synthesis of 3-acetamido-N-cyclopentyl-N-methylbenzamide has been reported in several publications. One of the most commonly used methods involves the reaction of 3-nitrobenzoic acid with cyclopentylmagnesium bromide, followed by reduction of the resulting nitro compound with lithium aluminum hydride. The resulting amine is then acetylated using acetic anhydride to yield the final product.

Scientific Research Applications

3-acetamido-N-cyclopentyl-N-methylbenzamide is used in scientific research to study the role of certain proteins in various biological processes. It has been found to be a potent inhibitor of the protein kinase C (PKC) family of enzymes, which are involved in a wide range of cellular processes including cell growth, differentiation, and apoptosis. This compound has been used to study the role of PKC in cancer, inflammation, and cardiovascular disease.